The Arylsulfonyl Piperidine Scaffold: Technical Analysis of 1-[(4-Chlorophenyl)sulfonyl]-3-methylpiperidine
The Arylsulfonyl Piperidine Scaffold: Technical Analysis of 1-[(4-Chlorophenyl)sulfonyl]-3-methylpiperidine
[1][2]
Document Type: Technical Monograph & Synthetic Guide Subject: 1-[(4-Chlorophenyl)sulfonyl]-3-methylpiperidine CAS Registry Number: (Racemate) 1956381-81-9 / (General Scaffold Class) PubChem CID: 2842964[1][2]
Executive Summary
1-[(4-Chlorophenyl)sulfonyl]-3-methylpiperidine represents a "privileged scaffold" in medicinal chemistry, combining the lipophilic, metabolic stability of the piperidine ring with the pharmacophoric utility of the sulfonamide linker.[1][2] This molecule serves as a critical building block in Fragment-Based Drug Discovery (FBDD), particularly for targets involving G-Protein Coupled Receptors (GPCRs) such as 5-HT6 and chemokine receptors, as well as metalloprotease enzymes.[1][2]
This guide provides a rigorous technical breakdown of its physicochemical properties, a validated synthetic protocol for its production, and a strategic analysis of its stereochemical implications in drug design.[2][3][4]
Part 1: Molecular Architecture & Physicochemical Profile[2][3][4]
The molecule consists of a 3-methylpiperidine core N-linked to a 4-chlorobenzenesulfonyl moiety.[1][2] The presence of the sulfonyl group introduces a strong hydrogen bond acceptor capability, while the 4-chlorophenyl group provides a hydrophobic handle for pi-stacking interactions within protein binding pockets.[1][2]
Table 1: Key Physicochemical Parameters
| Parameter | Value | Significance in Drug Design |
| Molecular Formula | C₁₂H₁₆ClNO₂S | Core stoichiometry.[1][2] |
| Molecular Weight | 273.78 g/mol | Ideal for fragment-based screening (<300 Da).[1][2] |
| LogP (Predicted) | ~3.0 | Indicates good membrane permeability; CNS-active potential.[1][2] |
| TPSA | 45.76 Ų | Well below the 140 Ų limit for oral bioavailability (Veber's Rules).[2][4] |
| H-Bond Acceptors | 3 (O=S=O, N) | Critical for active site anchoring.[2][3][4] |
| H-Bond Donors | 0 | Improves membrane permeability by reducing desolvation penalty.[1][2][3] |
| Rotatable Bonds | 2 | Low flexibility reduces entropic penalty upon binding.[2][3] |
| Chiral Center | C3 of Piperidine | Creates (R) and (S) enantiomers with distinct biological activities.[2][4] |
Part 2: Synthetic Methodology (SOP)
Objective: Synthesis of 1-[(4-Chlorophenyl)sulfonyl]-3-methylpiperidine via nucleophilic substitution (Sulfonylation).
Reaction Logic
The reaction proceeds via the nucleophilic attack of the secondary amine (3-methylpiperidine) on the electrophilic sulfur of the sulfonyl chloride.[2] A non-nucleophilic base is required to scavenge the liberated HCl and drive the equilibrium forward.[2][3][4]
Reagents:
-
Substrate A: 4-Chlorobenzenesulfonyl chloride (1.0 eq)
-
Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)
-
Solvent: Dichloromethane (DCM) (Anhydrous)
-
Catalyst (Optional): DMAP (0.1 eq) for sluggish reactions.
Experimental Protocol
-
Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and purge with nitrogen (
). -
Solvation: Dissolve 4-Chlorobenzenesulfonyl chloride (1.0 g, 4.7 mmol) in 20 mL anhydrous DCM. Cool to 0°C in an ice bath.
-
Base Addition: Add Triethylamine (0.98 mL, 7.0 mmol) dropwise. Note: Exothermic reaction; maintain temperature <5°C.[3]
-
Amine Addition: Slowly add 3-Methylpiperidine (0.61 mL, 5.2 mmol) diluted in 5 mL DCM over 10 minutes.
-
Reaction: Remove ice bath and stir at Room Temperature (RT) for 4–6 hours.
-
Quenching: Quench with 1M HCl (10 mL) to neutralize excess base and protonate unreacted amine.
-
Workup:
-
Purification: Recrystallization from Ethanol/Water or Flash Column Chromatography (Gradient 0-20% EtOAc in Hexanes).
Visualization: Synthetic Pathway
Figure 1: The reaction pathway involves a direct nucleophilic attack on the sulfur atom, followed by elimination of the chloride leaving group.[3][4]
Part 3: Stereochemical Considerations
The 3-methyl group on the piperidine ring introduces a chiral center.[1][2][3] In a standard synthesis using commercially available 3-methylpiperidine, the product is a racemate .[1][2][3][4]
Why This Matters
In biological systems, the spatial orientation of the methyl group dictates steric clashes within the binding pocket.[3][4]
-
Enantiomer A (R-isomer): May fit into hydrophobic pockets (e.g., in 5-HT receptors).[1][2]
-
Enantiomer B (S-isomer): May cause steric hindrance, reducing potency by orders of magnitude.[2][3][4]
Resolution Strategy: For high-affinity drug candidates, researchers must separate the enantiomers using Chiral HPLC (e.g., Chiralpak AD-H column) or perform an Asymmetric Synthesis starting from enantiopure 3-methylpiperidine tartrate salts.[1][2][3]
Part 4: Medicinal Chemistry & SAR Applications[7][8]
This scaffold acts as a template for exploring Structure-Activity Relationships (SAR).[1][2] Modifications are typically made at two vectors:[2]
-
Vector A (The Aryl Ring): The 4-chloro substituent can be replaced with:
-
Vector B (The Piperidine Ring):
Visualization: SAR Decision Logic
Figure 2: Decision tree for optimizing the scaffold based on the biological target (CNS vs. Enzyme).
Part 5: Analytical Validation
To ensure the integrity of the synthesized compound, the following analytical data must be obtained.
-
1H NMR (400 MHz, CDCl3):
-
LC-MS (ESI+):
-
HPLC Purity:
-
Requirement: >95% purity at 254 nm.
-
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2842964, 1-[(4-chlorophenyl)sulfonyl]-3-methylpiperidine.[1][2] Retrieved from [Link][2][4]
-
Saitoh, F., et al. (2007). Synthesis and evaluation of 1-arylsulfonyl-3-piperazinone derivatives as factor Xa inhibitors.[1][2][3] Chemical & Pharmaceutical Bulletin.[2][3] (Demonstrates the utility of arylsulfonyl scaffolds). Retrieved from [Link]
-
McManus, J., et al. (2024). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.[2][3][4] (Contextualizes the piperidine/piperazine sulfonamide class).[2][4][7][8][9] Retrieved from [Link][2][4]
-
Organic Chemistry Portal. Sulfonamide Synthesis: General Protocols. (Standard methodology grounding). Retrieved from [Link][2][4]
Sources
- 1. 1-Methyl-3-propyl-4-(p-chlorophenyl)piperidine - Wikipedia [en.wikipedia.org]
- 2. PubChemLite - 1-[(4-chlorophenyl)sulfonyl]-3-methylpiperidine (C12H16ClNO2S) [pubchemlite.lcsb.uni.lu]
- 3. Synthesis and evaluation of 1-arylsulfonyl-3-piperazinone derivatives as factor Xa inhibitors(1-6) VI. A series of new derivatives containing N,S- and N,SO2-spiro acetal scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Synthesis of Novel Sulfonamide Derivatives Featuring 1-(Methylsulfonyl)-4-(2,3,4-Trimethoxybenzyl)Piperazine Core Structures [mdpi.com]
- 5. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 7. nanobioletters.com [nanobioletters.com]
- 8. researchgate.net [researchgate.net]
- 9. Synthesis and antimicrobial activity of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives against pathogens of Lycopersicon esculentum: a structure-activity evaluation study - PubMed [pubmed.ncbi.nlm.nih.gov]
